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Compound of Interest

Compound Name: Cholesteryl docosapentaenoate

Cat. No.: B593899

Cholesteryl Docosapentaenoate: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cholesteryl docosapentaenoate is a cholesterol ester of docosapentaenoic acid (DPA), a 22-
carbon polyunsaturated fatty acid (PUFA). As a member of the cholesteryl ester family, it plays
a role in the transport and storage of cholesterol within the body. This technical guide provides
a comprehensive overview of the structure, chemical properties, and relevant biological context
of cholesteryl docosapentaenoate. It includes detailed, adaptable experimental protocols for
its synthesis, purification, and analysis, as well as a visualization of a signaling pathway where
cholesterol esterification is implicated.

Structure and Chemical Properties

Cholesteryl docosapentaenoate is formed through the esterification of the 3-beta-hydroxyl
group of cholesterol with the carboxyl group of docosapentaenoic acid (DPA, 22:5). The
structure consists of the rigid four-ring steroid nucleus of cholesterol linked to the long, flexible,
and highly unsaturated acyl chain of DPA.

Below is a diagram illustrating the formation of Cholesteryl Docosapentaenoate from its
constituent molecules.
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 To cite this document: BenchChem. ["Cholesteryl docosapentaenoate” structure and
chemical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593899#cholesteryl-docosapentaenoate-structure-
and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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